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Compound of Interest

Compound Name: A-582941 dihydrochloride

Cat. No.: B1666399 Get Quote

Technical Support Center: A-582941
Dihydrochloride
This technical support center provides comprehensive guidance on the proper storage,

handling, and use of A-582941 dihydrochloride powder for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
1. What is A-582941 dihydrochloride?

A-582941 dihydrochloride is a potent and selective partial agonist of the α7 nicotinic

acetylcholine receptor (α7 nAChR).[1][2] It exhibits high affinity for both rat and human α7

receptors. Due to its ability to penetrate the brain and modulate cognitive processes, it is a

valuable tool for research into neurodegenerative and psychiatric disorders.[1]

2. What is the mechanism of action of A-582941?

A-582941 acts as a partial agonist at the α7 nAChR.[3][4][5] Activation of this receptor leads to

the stimulation of downstream signaling pathways, including the phosphorylation of ERK1/2

and CREB, which are involved in cognitive functions like memory and learning.[3][4][5]

3. What are the main research applications of A-582941?
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A-582941 is primarily used in neuroscience research to investigate the role of the α7 nAChR in:

Cognitive enhancement[3][4]

Neuroprotection

Schizophrenia models

Alzheimer's disease models

4. What are the physical and chemical properties of A-582941 dihydrochloride?

Property Value

Molecular Formula C₁₇H₂₂Cl₂N₄

Molecular Weight 353.29 g/mol [1][6]

Appearance Light yellow to yellow solid powder[1][7]

Purity ≥98%[2]

Storage and Handling
Proper storage and handling are crucial to maintain the quality and stability of A-582941
dihydrochloride.

Powder Storage
It is recommended to store the solid powder under the following conditions:
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Condition Recommendation

Temperature

-20°C for long-term storage (up to 3 years) or

4°C for short-term storage (up to 2 years).[7]

Some suppliers also state desiccate at room

temperature.[2]

Moisture

Store in a dry, well-ventilated place.[8] Keep

container tightly sealed and avoid moisture.[1][7]

The use of a desiccant is recommended.

Light Protect from light.

Solution Storage
Once dissolved, stock solutions should be stored as follows to prevent degradation:

Temperature Shelf Life

-80°C Up to 6 months[1]

-20°C Up to 1 month[1]

Note: It is highly recommended to aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles.[1]

Handling Precautions
A-582941 dihydrochloride should be handled in accordance with good laboratory practices.

General safety precautions for handling dihydrochloride compounds include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,

and safety glasses.[8]

Ventilation: Ensure adequate ventilation to minimize inhalation of the powder.[8]

Avoid Dust Formation: Handle the powder carefully to avoid creating dust.[8]
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Contact: Avoid contact with skin, eyes, and clothing.[8] In case of contact, rinse thoroughly

with water.[9]

Ingestion and Inhalation: Avoid ingestion and inhalation.[8]

Solubility Data
A-582941 dihydrochloride exhibits solubility in various solvents.

Solvent Maximum Concentration Notes

DMSO 100 mg/mL (283.05 mM)[1]

May require sonication.[1] Use

of newly opened, anhydrous

DMSO is recommended as it is

hygroscopic.[1]

1 eq. HCl 50 mM[2] -

Water Good water solubility at pH < 8 -
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Powder
- Insufficient mixing- Use of old

or wet DMSO

- Sonicate the solution to aid

dissolution.- Use fresh,

anhydrous DMSO as it is

hygroscopic.[1]

Inconsistent Experimental

Results

- Compound degradation-

Improper solution storage-

Inaccurate concentration

- Ensure proper storage of

both powder and stock

solutions.- Prepare fresh stock

solutions regularly.- Avoid

repeated freeze-thaw cycles by

aliquoting stock solutions.-

Verify the concentration of your

stock solution.

Signs of Powder Degradation

(e.g., color change, clumping)

- Improper storage (exposure

to moisture or light)

- Discard the powder if

degradation is suspected.-

Always store the powder in a

tightly sealed container in a

dry, dark place at the

recommended temperature.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of A-582941
dihydrochloride (MW: 353.29 g/mol ) in DMSO.

Materials:

A-582941 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Procedure:

Weigh the Powder: Carefully weigh out the desired amount of A-582941 dihydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.53 mg of the

powder.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM

solution with 3.53 mg of powder, add 1 mL of DMSO.

Dissolve: Vortex the solution thoroughly until the powder is completely dissolved. If

necessary, use a sonicator to aid dissolution.

Aliquot: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

Store: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.
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Caption: Experimental workflow for preparing a stock solution of A-582941 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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